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Compound of Interest

Compound Name: 2,2-Dibromobutanal

Cat. No.: B1354730 Get Quote

Essential Safety and Handling Guide for 2,2-
Dibromobutanal
Disclaimer: This guide is intended for researchers, scientists, and drug development

professionals. A specific Safety Data Sheet (SDS) for 2,2-Dibromobutanal is not readily

available. Therefore, the information provided is based on the chemical properties of 2,2-
Dibromobutanal and safety protocols for structurally similar and potentially hazardous

compounds, such as reactive aldehydes and brominated organic substances.[1][2][3][4]

Extreme caution is advised.

Immediate Safety and Logistical Information
2,2-Dibromobutanal is a halogenated aldehyde expected to be a reactive and potentially toxic

compound. Due to the presence of two bromine atoms on the alpha-carbon to the aldehyde

group, this chemical is likely to be corrosive, a skin and eye irritant, and potentially harmful if

inhaled or ingested. All handling should be performed in a certified chemical fume hood by

trained personnel.

Quantitative Data Summary
While specific toxicological data such as LD50 and permissible exposure limits for 2,2-
Dibromobutanal are not available, the following table summarizes its known physical and

chemical properties.
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Property Value Source

Molecular Formula C₄H₆Br₂O PubChem[5]

Molecular Weight 229.90 g/mol PubChem[5]

CAS Number 57024-76-7 PubChem[5]

Appearance
Not specified (likely a liquid or

low-melting solid)
Inferred

Boiling Point Not specified

Melting Point Not specified

Density Not specified

Solubility Not specified

XLogP3 2.1 PubChem[5]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for the safe handling of 2,2-Dibromobutanal, from

preparation to immediate response in case of an emergency.

Preparation and Engineering Controls
Fume Hood: All work with 2,2-Dibromobutanal must be conducted in a properly functioning

and certified chemical fume hood to minimize inhalation exposure.

Safety Equipment: Ensure a safety shower and eyewash station are readily accessible and

have been recently tested.

Spill Kit: A spill kit containing absorbent materials suitable for halogenated organic

compounds, and appropriate personal protective equipment (PPE) should be available in the

laboratory.

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is critical. The following PPE is mandatory when handling 2,2-
Dibromobutanal:

PPE Category Specification Rationale

Eye and Face Protection
Chemical splash goggles and

a full-face shield.

Protects against splashes of

the potentially corrosive liquid

and harmful vapors.[1]

Hand Protection

Chemical-resistant gloves

(e.g., Viton® or laminate).

Double-gloving is

recommended.

Halogenated compounds can

penetrate standard laboratory

gloves. Check manufacturer's

glove compatibility charts.

Body Protection

A flame-retardant laboratory

coat, long-sleeved clothing,

and closed-toe, chemical-

resistant shoes. For larger

quantities, a chemical-resistant

apron or coveralls should be

worn.

Minimizes the risk of accidental

skin contact.

Respiratory Protection

Not typically required when

working in a certified chemical

fume hood. In case of a large

spill or ventilation failure, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

Protects against inhalation of

potentially toxic and irritating

vapors.

Handling and Experimental Procedure
Pre-use Inspection: Visually inspect the container for any signs of damage or leakage before

moving it to the work area.

Inert Atmosphere: For reactions sensitive to air or moisture, handle 2,2-Dibromobutanal
under an inert atmosphere (e.g., nitrogen or argon).
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Transferring: Use a syringe or cannula for liquid transfers to minimize exposure. Avoid

pouring, which can cause splashing.

Heating: If heating is required, use a well-controlled heating mantle or oil bath. Avoid open

flames.

Incompatible Materials: Keep 2,2-Dibromobutanal away from strong oxidizing agents,

strong bases, and reactive metals.[6][7]

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, perform artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Spill: For small spills within a fume hood, use an absorbent material to contain the spill. For

larger spills, evacuate the area and contact the institution's environmental health and safety

department.

Disposal Plan
All waste containing 2,2-Dibromobutanal must be treated as hazardous waste.

Waste Segregation and Collection
Halogenated Organic Waste: Collect all 2,2-Dibromobutanal waste, including contaminated

materials like gloves, absorbent pads, and disposable labware, in a designated and clearly

labeled "Halogenated Organic Waste" container.[8]
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Separate Waste Streams: Do not mix halogenated organic waste with non-halogenated

waste streams to ensure proper and cost-effective disposal.[9]

Container Requirements: Waste containers must be made of a compatible material (e.g.,

glass or HDPE), have a secure screw-top cap, and be in good condition.

Labeling and Storage
Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "2,2-Dibromobutanal," and an approximate concentration or volume of the waste.

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory, away from incompatible materials.

Final Disposal
Authorized Disposal: Arrange for the disposal of the hazardous waste through the

institution's approved hazardous waste management program.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of 2,2-
Dibromobutanal.
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Caption: Workflow for the safe handling of 2,2-Dibromobutanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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